2-chloro-1-N-(1-phenylethyl)benzene-1,4-diamine hydrochloride

• Molecular Formula: C14H16Cl2N2
• Molecular Weight: 283.2 g/mol
• SMILES: CC(C1=CC=CC=C1)NC2=C(C=C(C=C2)N)Cl.Cl
• InChI: InChI=1S/C14H15ClN2.ClH/c1-10(11-5-3-2-4-6-11)17-14-8-7-12(16)9-13(14)15;/h2-10,17H,16H2,1H3;1H
• InChIKey: QUYBOSOBMKQJPV-UHFFFAOYSA-N

2-Chloro-1-N-(1-phenylethyl)benzene-1,4-diamine HCl – Identity & Procurement

2-Chloro-1-N-(1-phenylethyl)benzene-1,4-diamine hydrochloride (CAS 1211600-66-6) is a substituted para-phenylenediamine derivative supplied as the hydrochloride salt. The compound features a 2-chloro substituent on the benzene ring and an N-(1-phenylethyl) group at the 1-amino position, yielding a molecular formula of C₁₄H₁₆Cl₂N₂ and a molecular weight of 283.2 g/mol . It is catalogued primarily as a versatile small-molecule scaffold and building block for medicinal chemistry and organic synthesis applications, with the free base form (CAS 1040084-84-1, MW 246.73 g/mol) also commercially available as an oil [1]. The hydrochloride salt offers distinct handling and solubility advantages over the free base, serving as a key point of differentiation in procurement decisions.

Salt form Hydrochloride solid supports precise gravimetric dispensing and long-term storage stability

Substitution pattern 2-Chloro-para-phenylenediamine scaffold provides a distinct lipophilicity starting point for SAR exploration

• [1] PubChem. Compound Summary for CID 43115341: 2-chloro-1-N-(1-phenylethyl)benzene-1,4-diamine. National Center for Biotechnology Information. Molecular Formula: C14H15ClN2; Molecular Weight: 246.73 g/mol; XLogP3: 3.7; TPSA: 38.1 Ų. (Accessed May 2026). View Source

2-Chloro-1-N-(1-phenylethyl)benzene-1,4-diamine HCl – Why Substitution Fails

Generic substitution among N-(1-phenylethyl)-substituted benzene diamines is not scientifically justifiable without comparative validation. The 2-chloro substituent on the target compound directly impacts key physicochemical properties—increasing XLogP3 to 3.7 versus an estimated ~3.0–3.3 for the non‑chlorinated analog (CAS 79612-18-3), and elevating the predicted boiling point by approximately 30 °C (395.6 ± 27.0 °C vs. 366.1 ± 17.0 °C) . The hydrochloride salt form further distinguishes the target from the free-base oil (CAS 1040084-84-1) in terms of solid-state handling, aqueous solubility, and storage stability. Additionally, substitution pattern matters: 1,4-diamine regioisomers exhibit different reactivity profiles and potential biological target engagement compared to 1,2-diamine analogs, while simple 2-chloro-1,4-benzenediamine lacks the N-(1-phenylethyl) pharmacophore entirely. The evidence points below establish quantifiable, verifiable grounds for prioritizing the target compound over its closest commercially available analogs.

2-Chloro substitution

Lipophilicity and boiling point differences may shift reactivity and assay outcomes compared to non-halogenated analogs.

Free base vs HCl salt

The solid salt form and the free-base oil differ in handling, solubility, and stability; direct interchange requires method revalidation.

1,2-Diamine regioisomer

Para arrangement of amino groups is not interchangeable with ortho; binding geometry and chelation potential diverge.

2-Chloro-1-N-(1-phenylethyl)benzene-1,4-diamine HCl – Comparator Evidence

Lipophilicity Gain from 2-Chloro Substitution

The 2-chloro substituent on the target compound produces a measurable increase in computed lipophilicity compared to the non‑halogenated analog. PubChem data assign the target free base an XLogP3 of 3.7 [1]. For the direct non‑chlorinated comparator N1-(1-phenylethyl)benzene-1,4-diamine (CAS 79612-18-3), an independently computed XLogP3 is not directly available in PubChem; however, the closely related positional isomer 1-N-(2-phenylethyl)benzene-1,4-diamine (CAS 39563-55-8) has a PubChem‑computed XLogP3 of 3.2 [2]. The ΔXLogP3 of approximately +0.5 log units is consistent with the known lipophilicity‑enhancing effect of aromatic chlorine substitution and is anticipated to influence membrane permeability, protein binding, and pharmacokinetic behavior in biological assays.

Lipophilicity gain

Cross-study comparable

ΔXLogP3 ≈ +0.5

Supports membrane permeability SAR interpretation

In silico prediction; confirm experimentally

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 3.7 (free base, PubChem CID 43115341)
Comparator Or Baseline	1-N-(2-phenylethyl)benzene-1,4-diamine (CAS 39563-55-8): XLogP3 = 3.2 (PubChem CID 2316538)
Quantified Difference	ΔXLogP3 ≈ +0.5 (target more lipophilic)
Conditions	In silico prediction (XLogP3 algorithm v3.0, PubChem release 2025.09.15)

Why This Matters

A 0.5-unit increase in XLogP3 can translate into significantly altered membrane permeability and oral absorption potential, making the chlorinated scaffold a meaningfully different starting point for medicinal chemistry optimization.

• [1] PubChem. Compound Summary for CID 43115341: 2-chloro-1-N-(1-phenylethyl)benzene-1,4-diamine. XLogP3-AA: 3.7. (Accessed May 2026). View Source
• [2] PubChem. Compound Summary for CID 2316538: N-Phenethyl-benzene-1,4-diamine. XLogP3-AA: 3.2. (Accessed May 2026). View Source

Hydrochloride Salt: Solid-State Advantages

The target compound is supplied as the hydrochloride salt (CAS 1211600-66-6, MW 283.2, molecular formula C₁₄H₁₆Cl₂N₂), whereas the free base (CAS 1040084-84-1, MW 246.73, C₁₄H₁₅ClN₂) is an oil at ambient temperature . The hydrochloride salt typically exhibits improved aqueous solubility, easier weighing accuracy, and reduced susceptibility to oxidative degradation compared to the free-base oil—advantages that are material for reproducible experimental workflows. The GHS hazard profile for the free base includes H302 (harmful if swallowed), H312 (harmful in contact with skin), H315 (causes skin irritation), H319 (causes serious eye irritation), H332 (harmful if inhaled), and H335 (may cause respiratory irritation) [1]; the hydrochloride salt's hazard classification should be independently verified but is expected to share a similar profile with modified handling requirements owing to its solid form.

Salt form advantage

Head-to-head

Target: HCl salt, solid Comparator: Free base, oil

Solid salt form enables reproducible weighing and storage stability

Hazard profile verification advised for the salt form

Evidence Dimension	Physical form and molecular weight
Target Compound Data	Hydrochloride salt (CAS 1211600-66-6); MW = 283.2 g/mol; physical form: solid (supplier specification, typically ≥95% purity)
Comparator Or Baseline	Free base (CAS 1040084-84-1); MW = 246.73 g/mol; physical form: oil (Sigma-Aldrich ENA245485523)
Quantified Difference	MW difference = 36.47 g/mol (one HCl equivalent); solid vs. oil physical form
Conditions	Ambient storage (RT); supplier: Enamine / Sigma-Aldrich

Why This Matters

The solid hydrochloride salt enables precise gravimetric dispensing and long-term storage stability, reducing experimental variability compared to the hygroscopic or oxidation-prone free-base oil.

• [1] PubChem. Compound Summary for CID 43115341: 2-chloro-1-N-(1-phenylethyl)benzene-1,4-diamine. GHS Classification: H302, H312, H315, H319, H332, H335 (ECHA C&L notification). (Accessed May 2026). View Source

Boiling Point Elevation & Intermolecular Forces

The presence of the 2-chloro substituent raises the predicted boiling point of the target compound relative to its non‑halogenated congener. The target free base has a predicted boiling point of 395.6 ± 27.0 °C, compared to 366.1 ± 17.0 °C for N1-(1-phenylethyl)benzene-1,4-diamine (CAS 79612-18-3) . This ~30 °C elevation is attributable to the increased molecular weight (246.73 vs. 212.29 g/mol) and the enhanced polarizability imparted by the chlorine atom, which strengthens van der Waals interactions. The difference is relevant for distillation purification strategies, vapor-phase reactivity assessments, and thermal stability considerations in synthesis planning.

Boiling point elevation

Data to verify

Target: 395.6 ± 27.0 °C Comparator: 366.1 ± 17.0 °C

Informs distillation and volatility assessment

Predicted values; experimental confirmation needed

Evidence Dimension	Predicted boiling point (in silico)
Target Compound Data	395.6 ± 27.0 °C (predicted, free base CAS 1040084-84-1)
Comparator Or Baseline	N1-(1-phenylethyl)benzene-1,4-diamine (CAS 79612-18-3): 366.1 ± 17.0 °C (predicted)
Quantified Difference	ΔBP ≈ +29.5 °C (target higher)
Conditions	In silico prediction (Chemsrc aggregated data); both values are predicted, not experimentally determined

Why This Matters

A higher boiling point indicates stronger intermolecular forces, which can affect chromatographic retention, distillation feasibility, and volatility-dependent biological assay design.

1,4- vs. 1,2-Diamine Scaffold Implications

The target compound is a 1,4-diamine (para-substituted), distinguishing it structurally from the 1,2-diamine (ortho-substituted) regioisomer N1-(1-phenylethyl)benzene-1,2-diamine (CAS 1039987-39-7) . The para-arrangement of the two amino groups in the target scaffold precludes intramolecular hydrogen bonding and metal-chelation geometries that are characteristic of ortho-phenylenediamines, which are well-established pharmacophores for kinase inhibition (e.g., CK2 inhibitors) [1]. This regioisomeric difference fundamentally alters the compound's potential target engagement profile. Both regioisomers share the same molecular formula (C₁₄H₁₅ClN₂ for the free base target vs. C₁₄H₁₆N₂ for the non‑chlorinated ortho analog) and comparable molecular weights, yet the topology of hydrogen bond donors and acceptors creates non‑interchangeable binding modalities.

Regioisomer scaffold

Class-level inference

1,4-diamine (para) vs 1,2-diamine (ortho) topology

Binding geometry context differs; ortho isomer not a surrogate

Based on o-phenylenediamine kinase inhibitor SAR

Evidence Dimension	Regioisomeric substitution pattern (1,4- vs. 1,2-diamine)
Target Compound Data	1,4-diamine (para) scaffold; 2-chloro substitution; TPSA = 38.1 Ų; HBD = 2; HBA = 2 (free base)
Comparator Or Baseline	N1-(1-phenylethyl)benzene-1,2-diamine (CAS 1039987-39-7): 1,2-diamine (ortho) scaffold; no chlorine; MW = 212.29; comparable HBD/HBA count
Quantified Difference	Regioisomeric difference (para vs. ortho); distinct topological presentation of amino groups; target has chlorine atom absent in comparator
Conditions	Structural comparison; kinase inhibition SAR derived from literature on o-phenylenediamine scaffolds (class-level reference)

Why This Matters

Para-phenylenediamines and ortho-phenylenediamines engage biological targets through fundamentally different geometries; procurement of the 1,4-isomer is not interchangeable with the 1,2-isomer for any structure-based design campaign.

• [1] PMC Figure 1. Structures of potent inhibitors of kinase CK2. Bolded fragments represent the common o-phenylenediamine substructure. (Accessed May 2026). View Source

2-Chloro-1-N-(1-phenylethyl)benzene-1,4-diamine HCl – Application Scenarios

Lipophilicity-Driven Lead Optimization

When a screening hit based on an N-(1-phenylethyl)benzene-1,4-diamine scaffold requires increased membrane permeability or altered pharmacokinetic distribution, the 2-chloro-substituted variant (target compound) offers a quantifiable lipophilicity advantage. The XLogP3 of 3.7 (vs. ~3.2 for the non‑halogenated comparator) provides a rational starting point for SAR exploration without introducing additional ring systems or flexible chains [1]. The hydrochloride salt form facilitates accurate compound weighing and dissolution in aqueous assay media, supporting reproducible dose-response determinations.

Solid-Form Screening & Pre-Formulation

The hydrochloride salt (MW 283.2) provides a crystalline or amorphous solid alternative to the free-base oil (CAS 1040084-84-1), enabling solid-state characterization (XRPD, DSC, TGA) that is impossible with the liquid free base . This is essential for laboratories evaluating salt-form-dependent properties such as dissolution rate, hygroscopicity, and chemical stability prior to in vivo studies.

Building Block for 2-Substituted Para-Phenylenediamines

The target compound serves as a versatile intermediate for further derivatization at the free 4-amino group, while the 2-chloro and N-(1-phenylethyl) substituents remain as fixed structural handles. This scaffold is structurally related to 2-substituted-1,4-benzenediamines used in oxidation hair dye formulations and specialty polymer synthesis, as described in patent literature on cost-effective preparative processes for 2-substituted-para-phenylenediamines [2].

Regioisomer-Specific Target Screening

For target-based screening programs where the spatial arrangement of amine groups dictates binding (e.g., certain kinase or oxidase active sites), the para-diamine geometry of the target compound is mandatory. The ortho-diamine regioisomer (N1-(1-phenylethyl)benzene-1,2-diamine, CAS 1039987-39-7) cannot serve as a surrogate . The target compound uniquely combines the para-diamine topology with the 2-chloro substituent and the N-(1-phenylethyl) group, a triad not available in any single commercially listed comparator.

Application

Selection Property

Validation Focus

Lipophilicity-driven lead optimization

2-Chloro substitution lipophilicity profile

Membrane permeability SAR interpretation

Solid-form screening & pre-formulation

Hydrochloride salt solid form

Solid-state characterization and dissolution rate assessment

Scaffold derivatization at 4-amino group

Para-phenylenediamine core with fixed handles

Downstream coupling reactivity and purity

Regioisomer-specific target screening

1,4-Diamine topology

Binding geometry review relative to ortho isomer

• [1] PubChem. Compound Summary for CID 43115341: 2-chloro-1-N-(1-phenylethyl)benzene-1,4-diamine. XLogP3-AA: 3.7. (Accessed May 2026). View Source
• [2] Garrett, G.S. Process for the preparation of 2-substituted-1,4-benzenediamines and salts thereof. Patent (2015). Typeset.io. View Source